4-ethynyl-1-methyl-1H-pyrazol-5-amine
Description
“4-ethynyl-1-methyl-1H-pyrazol-5-amine” is a heterocyclic compound . It has the empirical formula C6H6N2 and a molecular weight of 106.13 . The compound is solid in form .
Synthesis Analysis
While specific synthesis methods for “4-ethynyl-1-methyl-1H-pyrazol-5-amine” were not found, 5-amino-pyrazoles have been used as versatile synthetic building blocks in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds . These compounds are synthesized via a variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Molecular Structure Analysis
The SMILES string for “4-ethynyl-1-methyl-1H-pyrazol-5-amine” is C#CC1=CN©N=C1 . The InChI key is RACKOVAPLUVOJA-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving “4-ethynyl-1-methyl-1H-pyrazol-5-amine” were not found, it’s worth noting that amino-pyrazoles can undergo a series of nucleophilic substitution reactions to produce derivative pyrazole compounds .Physical And Chemical Properties Analysis
“4-ethynyl-1-methyl-1H-pyrazol-5-amine” is a solid compound . It has a molecular weight of 106.13 .Safety and Hazards
Future Directions
While specific future directions for “4-ethynyl-1-methyl-1H-pyrazol-5-amine” were not found, it’s worth noting that amino-pyrazoles have been highlighted for their diverse applications especially in the field of pharmaceutics and medicinal chemistry . They are seen as promising functional reagents, similar to biologically active compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethynyl-1-methyl-1H-pyrazol-5-amine can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,3-dimethylpyrazole", "propargyl bromide", "sodium hydride", "dimethylformamide", "methanol", "water" ], "Reaction": [ "Step 1: 2,3-dimethylpyrazole is reacted with propargyl bromide in the presence of sodium hydride and dimethylformamide to yield 4-ethynyl-2,3-dimethylpyrazole.", "Step 2: 4-ethynyl-2,3-dimethylpyrazole is then reacted with sodium hydride and methylamine in methanol to yield 4-ethynyl-1-methyl-1H-pyrazol-5-amine." ] } | |
CAS RN |
2169175-25-9 |
Product Name |
4-ethynyl-1-methyl-1H-pyrazol-5-amine |
Molecular Formula |
C6H7N3 |
Molecular Weight |
121.1 |
Purity |
95 |
Origin of Product |
United States |
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